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Compound of Interest

Compound Name: GDC-0339

Cat. No.: B8571123 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the pan-Pim Kinase Inhibitor GDC-0339.

This document provides immediate, essential safety protocols and logistical plans for the

laboratory use of GDC-0339. Adherence to these guidelines is critical for ensuring personnel

safety and maintaining experimental integrity.

Operational Plan: Step-by-Step Guidance for Safe
Handling
GDC-0339 is a potent, orally bioavailable pan-Pim kinase inhibitor.[1][2] As with any potent

small molecule inhibitor, appropriate precautions must be taken to minimize exposure. The

following procedures outline the necessary steps for safe handling from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled.

GDC-0339 should be stored in a dry, dark environment at -20°C for long-term stability (up to

3 years for powder).[1][3] For short-term storage, 4°C is suitable for up to 2 years.[1]
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Stock solutions in solvent should be stored at -80°C (for up to 2 years) or -20°C (for up to 1

year).[1][3]

2. Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles with side shields.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Change gloves

immediately if contaminated.

Body Protection: A lab coat must be worn. For procedures with a risk of splashing, consider a

chemically resistant apron.

Respiratory Protection: For operations that may generate dust or aerosols (e.g., weighing

powder), a properly fitted respirator (e.g., N95 or higher) is recommended. All handling of the

solid compound should be performed in a certified chemical fume hood or a ventilated

balance enclosure.

3. Preparation of Solutions:

All work with solid GDC-0339 should be conducted in a chemical fume hood to avoid

inhalation of dust.

GDC-0339 is soluble in DMSO at concentrations of at least 52 mg/mL (111.71 mM).[1][3][4]

Use appropriate lab equipment (e.g., calibrated pipettes, conical tubes) for accurate and safe

preparation of stock solutions.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

4. Experimental Use:

Handle all solutions containing GDC-0339 with the same care as the solid compound.

Avoid direct contact with skin and eyes.
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In case of accidental contact, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek medical attention.

For accidental inhalation, move to fresh air immediately. If breathing is difficult, seek medical

attention.

In case of ingestion, do not induce vomiting and seek immediate medical attention.

Disposal Plan: Managing GDC-0339 Waste
Proper disposal of GDC-0339 and contaminated materials is crucial to prevent environmental

contamination and ensure a safe work environment.

Solid Waste:

Unused or expired solid GDC-0339 should be disposed of as hazardous chemical waste.

Place the compound in a clearly labeled, sealed container.

Follow your institution's specific guidelines for hazardous waste disposal.

Liquid Waste:

Solutions containing GDC-0339 should be collected in a designated, labeled hazardous

waste container.

Do not pour GDC-0339 solutions down the drain.

The waste container should be kept closed when not in use and stored in a secondary

container.

Contaminated Materials:

All disposable items that have come into contact with GDC-0339 (e.g., pipette tips, gloves,

paper towels, vials) should be considered contaminated.

Collect these materials in a designated, labeled hazardous waste bag or container.

Dispose of this waste according to your institution's chemical waste procedures.
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Quantitative Data
The following table summarizes key quantitative information for GDC-0339.

Parameter Value Source

Molecular Weight 465.50 g/mol [1]

Solubility in DMSO ≥ 52 mg/mL (111.71 mM) [1][3][4]

Long-Term Storage (Powder) -20°C (up to 3 years) [1][3]

Short-Term Storage (Powder) 4°C (up to 2 years) [1]

Stock Solution Storage
-80°C (up to 2 years) or -20°C

(up to 1 year)
[1][3]

Ki for Pim1 0.03 nM [1][2]

Ki for Pim2 0.1 nM [1][2]

Ki for Pim3 0.02 nM [1][2]

Visualizing Key Processes
To further clarify the handling workflow and the compound's mechanism of action, the following

diagrams are provided.
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GDC-0339 Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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